Cas no 62674-21-9 (2(5H)-Furanone, 5-ethoxy-4-(methylthio)-)

• Product Name: 2(5H)-Furanone, 5-ethoxy-4-(methylthio)-
• CAS No: 62674-21-9
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 435803
• PubChem ID: 71383947
• Update Time: 2025-04-19

2(5H)-Furanone, 5-ethoxy-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-ethoxy-4-(methylthio)-
• 2-ethoxy-3-methylsulfanyl-2H-furan-5-one
• DTXSID50806231
• 62674-21-9
• 5-Ethoxy-4-(methylsulfanyl)furan-2(5H)-one

• Inchi： 1S/C7H10O3S/c1-3-9-7-5(11-2)4-6(8)10-7/h4,7H,3H2,1-2H3
• InChI Key： XCLFVAIWETXGAQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=O)OC1OCC

Computed Properties

• Exact Mass: 174.0351
• Monoisotopic Mass: 174.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53